Cas no 731815-70-6 (4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol)

• Product Name: 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol
• CAS No: 731815-70-6
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 3106337
• PubChem ID: 135427589
• Update Time: 2025-06-07

4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol
• 731815-70-6
• SR-01000048102-1
• EN300-07299
• CS-0355940
• SR-01000048102
• AKOS005198820

• Inchi： 1S/C13H14N4S/c1-2-3-8-17-12-11(15-16-13(17)18)9-6-4-5-7-10(9)14-12/h4-7,14H,2-3,8H2,1H3
• InChI Key： FBVZLVYPBMXVNZ-UHFFFAOYSA-N
• SMILES： S=C1N=NC2C3C=CC=CC=3NC=2N1CCCC

Computed Properties

• Exact Mass: 258.09391764Da
• Monoisotopic Mass: 258.09391764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol

Introduction to 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol (CAS No. 731815-70-6)

4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 731815-70-6, belongs to a class of heterocyclic molecules characterized by a fused triazine and indole backbone. The presence of a thiol (-SH) functional group at the 3-position of the indole ring introduces unique reactivity and potential biological activity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular framework of 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol consists of a triazine ring system connected to an indole moiety, with a butyl substituent at the 4-position of the triazine and a thiol group at the 3-position of the indole. This arrangement creates a multifaceted scaffold that can interact with biological targets in diverse ways. The thiol group, in particular, is known for its ability to form disulfide bonds and participate in redox reactions, which are crucial for many biological processes. These properties make the compound a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their structural diversity and biological activity. The triazino[5,6-b]indole core is particularly noteworthy because it combines the structural features of both triazines and indoles, which are well-documented for their pharmacological properties. Triazines have been explored as intermediates in the synthesis of herbicides and antimicrobial agents, while indoles are known for their role in various biological pathways and have been widely studied for their potential in treating neurological disorders, cancer, and infectious diseases.

The thiol group in 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol adds an additional layer of complexity to its chemical behavior. Thiols are well-known for their ability to modulate enzyme activity and protein-protein interactions through disulfide bond formation. This property has been exploited in the development of drugs that target oxidative stress-related diseases and inflammatory conditions. The combination of these structural features suggests that 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol may exhibit unique pharmacological effects that could be beneficial in treating a variety of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding sites and interactions between 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol and biological targets such as enzymes and receptors. Preliminary computational studies suggest that this compound may interact with proteins involved in cell signaling pathways relevant to cancer progression and inflammation. These findings provide a strong rationale for further experimental validation of its biological activity.

In vitro studies have begun to explore the potential applications of 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol in various therapeutic contexts. One area of interest is its potential as an anti-inflammatory agent. Chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and cancer. The thiol group's ability to interact with reactive oxygen species (ROS) and modulate inflammatory pathways makes this compound a promising candidate for developing novel anti-inflammatory therapies. Additionally, its structural similarity to known bioactive molecules suggests that it may have additional therapeutic applications that warrant further investigation.

The synthesis of 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol presents unique challenges due to its complex structure. However， recent developments in synthetic methodologies have made it more feasible to construct such molecules efficiently. Advances in transition metal-catalyzed reactions and organometallic chemistry have provided new tools for building complex heterocyclic frameworks. These techniques have enabled chemists to access novel derivatives of triazino[5,6-b]indole with tailored functional groups for biological studies.

One particularly innovative approach involves the use of flow chemistry to facilitate the synthesis of 4-butyl-4H-[1,2,4]triazino[5,6-b]indole-3-thiol under controlled conditions. Flow chemistry offers several advantages over traditional batch processing methods， including improved reproducibility， scalability， and safety。By integrating continuous flow reactors into the synthetic process， researchers can achieve higher yields and purities while minimizing waste generation。This approach aligns with the growing emphasis on green chemistry principles， which aim to reduce the environmental impact of chemical synthesis.

The potential applications of 4-butyl-4H-[1，2，4]-triazino[5，6-b]-indole-3-thiol extend beyond inflammation management。Recent research has highlighted its potential as an antioxidant agent， which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders。The thiol group's ability to scavenge free radicals makes it an attractive candidate for developing therapies that target oxidative damage。Additionally， its structural features suggest that it may interact with other biological targets， including enzymes involved in metabolic pathways。

In conclusion， 4-butyl-4H-[1，2，4]-triazino[5，6-b]-indole-3-thiol (CAS No. 731815-70-6) is a structurally intriguing compound with significant potential in pharmaceutical research。Its unique combination of a triazine-indole backbone and a thiol functional group positions it as a promising candidate for further exploration in drug discovery。With ongoing advancements in synthetic chemistry、computational biology、and high-throughput screening technologies， there is great optimism that this compound will contribute to the development of novel therapeutic agents addressing various human diseases。